Cas no 813-99-0 (3-Chloro-2,2-bis(chloromethyl)propan-1-ol)

• Product name: 3-Chloro-2,2-bis(chloromethyl)propan-1-ol
• CAS No: 813-99-0
• MF: C₅H₉Cl₃O
• MW: 191.483359098434
• MDL: MFCD00087386
• CID: 726186
• PubChem ID: 347153

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-chloro-2,2-bis(chloromethyl)-
• 3-Chloro-2,2-bis(chloromethyl)propan-1-ol
• PENTAERYTHRITOL TRICHLOROHYDRIN
• 3-CHLORO-2,2-DICHLOROMETHYLPROPANOL
• pentaerithrityl trichlorohydrin
• Pentaerythrityl trichlorohydrin
• Pentaerythrityltrichlorid
• 3-chloro-2,2-bis(chloromethyl)-1-Propanol
• AK170376
• NSC524090
• C5H9Cl3O
• NSC405661
• 0075AF
• FCH839328
• SB11396
• 2,2,2-TRIS-(CHLOROMETHYL)-ETHANOL
• 2,2-Bis(chloromethyl)-3-chloro-1-propanol
• 3-Chloro-2,2-bis(chloromethyl);propan-1-ol
• J
• 3-Chloro-2,2-bis(chloromethyl)-1-propanol (ACI)
• 2,2,2-Tris(chloromethyl)-1-hydroxyethane
• 2,2-Bis(chloromethyl)-3-chloropropanol
• NSC 405661
• NSC 524090
• Pentaerythritol trichloride
• DTXSID301001911
• 813-99-0
• CS-0051417
• MFCD00087386
• SCHEMBL7041016
• AKOS006272692
• J-512175
• NSC-405661
• NSC-524090
• DS-7575

• MDL： MFCD00087386
• Inchi： 1S/C5H9Cl3O/c6-1-5(2-7,3-8)4-9/h9H,1-4H2
• InChI Key： VRWHPVMGJTYPLS-UHFFFAOYSA-N
• SMILES： ClCC(CO)(CCl)CCl

Computed Properties

• Exact Mass: 189.97200
• Monoisotopic Mass: 189.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.4096 (rough estimate)
• Boiling Point: 274.39°C (rough estimate)
• Flash Point: 145.4 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 20.23000
• LogP: 1.68150

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Security Information

• Hazard Statement： H302-H319
• Storage Condition：Inert atmosphere,2-8°C

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%